N-[(4-chlorophenoxy)-methylphosphoryl]-4-propan-2-yloxyaniline
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Overview
Description
N-[(4-chlorophenoxy)-methylphosphoryl]-4-propan-2-yloxyaniline is a complex organic compound that features a chlorophenoxy group, a methylphosphoryl group, and a propan-2-yloxyaniline moiety
Preparation Methods
The synthesis of N-[(4-chlorophenoxy)-methylphosphoryl]-4-propan-2-yloxyaniline typically involves multiple steps. One common method includes the reaction of 4-chlorophenol with methylphosphonic dichloride to form the intermediate compound, which is then reacted with 4-propan-2-yloxyaniline under controlled conditions. The reaction conditions often involve the use of solvents such as toluene or acetonitrile and catalysts to facilitate the reaction .
Chemical Reactions Analysis
N-[(4-chlorophenoxy)-methylphosphoryl]-4-propan-2-yloxyaniline undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.
Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.
Scientific Research Applications
N-[(4-chlorophenoxy)-methylphosphoryl]-4-propan-2-yloxyaniline has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of other complex organic molecules.
Biology: The compound is studied for its potential biological activities, including its effects on cellular processes.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the development of new materials and as a component in certain industrial processes.
Mechanism of Action
The mechanism of action of N-[(4-chlorophenoxy)-methylphosphoryl]-4-propan-2-yloxyaniline involves its interaction with specific molecular targets within cells. The compound can bind to certain enzymes or receptors, altering their activity and affecting cellular pathways. This interaction can lead to changes in cellular processes, such as signal transduction, gene expression, and metabolic pathways .
Comparison with Similar Compounds
N-[(4-chlorophenoxy)-methylphosphoryl]-4-propan-2-yloxyaniline can be compared with other similar compounds, such as:
4-chlorophenoxyacetic acid: A synthetic pesticide with similar structural features.
2,4-dichlorophenoxyacetic acid: Another phenoxy herbicide with comparable chemical properties.
2-methyl-4-chlorophenoxyacetic acid: A selective hormone herbicide used in agriculture
Properties
IUPAC Name |
N-[(4-chlorophenoxy)-methylphosphoryl]-4-propan-2-yloxyaniline |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19ClNO3P/c1-12(2)20-15-10-6-14(7-11-15)18-22(3,19)21-16-8-4-13(17)5-9-16/h4-12H,1-3H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKBSIRURGZBQEG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)NP(=O)(C)OC2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19ClNO3P |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.